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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Keto palmitic acid

CAS No.: 2570-24-3

Cat. No.: S629084

De Novo Lipogenesis and Palmitate

De novo lipogenesis is the metabolic process where carbohydrates are converted into fatty acids. The
pathway involves a series of enzymatic reactions that culminate in the production of palmitic acid, a 16-

carbon saturated fatty acid [1] [2].

e Core Pathway: The process begins with acetyl-CoA, which is carboxylated to malonyl-CoA. The fatty
acid synthase enzyme complex then catalyzes the repetitive addition of two-carbon units from
malonyl-CoA to synthesize palmitic acid [1] [3].

e Palmitic Acid as the Primary Product: Palmitic acid is the first fatty acid to be synthesized and is
the precursor for other longer and unsaturated fatty acids [1] [3].

¢ Regulation: Key lipogenic transcription factors like SREBP and ChREBP regulate the expression of
DNL enzymes, including FASN, in response to insulin and glucose levels [1] [4].

The core pathway of DNL and its key regulatory inputs can be visualized as follows:
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Simplified DNL pathway and key regulators. ACC and FASN are the key enzymes. SREBP and ChREBP are

transcription factors activated by insulin and glucose, respectively.

Experimental Approaches for DNL

Researchers use various techniques to study DNL and its dynamics. The table below summarizes key

methodologies, ranging from tracer-based analyses to advanced imaging.

Method Key Reagents/Tools Application & Output Key Experimental Steps

| Stable Isotope Tracing [1] [5] | Deuterated water (D20), 3C-labeled glucose (e.g., Glucose-d7) [5] |
Measures biosynthetic rate; tracks incorporation of labeled carbon into new fatty acids [1]. | 1. Administer
tracer to cells or animals. 2. Extract lipids after defined period. 3. Analyze with mass spectrometry to
quantify isotope enrichment in palmitate [5]. | | Stimulated Raman Scattering (SRS) Microscopy [5] |

Deuterated glucose (Glucose-d7), SRS microscope | Visualizes DNL in live cells; maps location and
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dynamics of newly synthesized lipids in lipid droplets [5]. | 1. Culture cells with Glucose-d7. 2. Image live
cells at C-D bond vibration (2120 cm™1). 3. Inhibitors (e.g., C75 for FASN) validate signal is from DNL [5]. |
| Bioluminescence Reporter Models [4] | FASN-2A-GLuc transgenic mice, Coelenterazine (luciferase
substrate) | Non-invasive, real-time monitoring of FASN gene expression in live animals [4]. | 1. Generate
mouse with luciferase gene knocked into FASN locus. 2. Image bioluminescence after injecting substrate. 3.
Quantify signal intensity to reflect FASN transcriptional activity [4]. | | Compound-Specific Isotope
Analysis (CSIA) [6] | Natural abundance '3C/*2C ratios in dietary sources | Determines origin of tissue
palmitate (dietary vs. DNL-derived) without tracers [6]. | 1. Feed diets with distinct '3C signatures (e.g., C4-
sugar vs. C3-fat). 2. Isolate palmitate from tissues. 3. Analyze '3C/12C ratio by isotope-ratio mass

spectrometry [6]. |

Palmitic Acid in Physiology and Disease

Beyond being a simple energy store, palmitic acid has complex roles in health and disease, acting as a

signaling molecule and a structural component.

Context

Role and Significance of
Palmitic Acid

Key Findings & Implications

Adipose Tissue
Physiology [1]

Neurological
Health [6]

Cancer
Metabolism [5]

[7]

Inflammation &
Toxicity [8] [3]

Substrate for synthesis of
beneficial "lipokines” (e.g.,
palmitoleate, FAHFAS).

Critical for brain development;
major component of structural
lipids in myelin and membranes

[6].

Supports membrane
biogenesis for rapidly
proliferating cells; often
upregulated in cancers.

Can induce pro-inflammatory
responses and ER stress in

Adipocyte DNL produces fatty acid species that
enhance systemic insulin sensitivity and
reduce inflammation [1].

During development, the majority of brain
palmitate is supplied by hepatic DNL from
dietary sugars, especially when dietary
palmitate is low [6].

Pancreatic cancer cells show high DNL levels
even with available dietary lipids. Inhibiting DNL
(e.g., with FASN inhibitor C75) reduces cancer
cell viability [5] [7].

Elevated saturated fatty acids like palmitate are
linked to neuroinflammation and impaired
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Role and Significance of

Context o ) Key Findings & Implications
Palmitic Acid
various cell types (e.g., metabolic signaling, contributing to
astrocytes). neurodegenerative diseases [8] [3].

Therapeutic Targeting of DNL

Given its role in metabolic diseases and cancer, the DNL pathway is a potential therapeutic target. The

flowchart below illustrates different strategic approaches.
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Strategies for therapeutic targeting of de novo lipogenesis. Approaches include direct enzyme inhibition,

transcriptional regulation, dietary interventions, and drug repurposing.

Based on the current literature, your research into "2-keto palmitic acid" might be exploring one of these

davenues:

¢ A non-canonical or minor metabolic pathway not yet widely recognized.

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7006434/
https://biosignaling.biomedcentral.com/articles/10.1186/s12964-020-00631-9
https://www.smolecule.com/products/s629084?utm_src=pdf-body-img
https://www.smolecule.com/products/s629084?utm_src=pdf-body
https://www.smolecule.com/products/s629084?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

¢ A specific derivative of palmitic acid used as an experimental tool or with a unique signaling
function.
e A potential intermediate in fatty acid oxidation rather than synthesis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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